Cas no 1000932-58-0 (4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride)

• Product Name: 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride
• CAS No: 1000932-58-0
• MF: C₈H₉ClN₂O₆S₂
• MW: 328.749858617783
• MDL: MFCD09863383
• CID: 4558531
• PubChem ID: 42947700
• Update Time: 2025-05-23

4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD09863383
• Inchi： 1S/C8H9ClN2O6S2/c1-10(2)19(16,17)6-3-4-8(18(9,14)15)7(5-6)11(12)13/h3-5H,1-2H3
• InChI Key： JMPGNWKXMDCHET-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(S(N(C)C)(=O)=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 327.959056g/mol
• Monoisotopic Mass: 327.959056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.8g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride

4-(Dimethylsulfamoyl)-2-Nitrobenzene-1-Sulfonyl Chloride (CAS No. 1000932-58-0): A Comprehensive Overview

4-(Dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride (CAS No. 1000932-58-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a sulfonyl chloride group and a nitrobenzene moiety, making it a valuable reagent in various chemical reactions.

The structure of 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride is composed of a benzene ring substituted with a nitro group at the 2-position and a sulfonyl chloride group at the 1-position. Additionally, the dimethylsulfamoyl group is attached to the benzene ring at the 4-position. This intricate arrangement of functional groups imparts specific chemical properties that are crucial for its applications in synthetic chemistry.

In terms of synthesis, 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride can be prepared through a series of well-documented reactions. One common method involves the reaction of 2-nitrobenzenesulfonyl chloride with dimethyl sulfamide in the presence of a suitable base, such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield.

The reactivity of 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride is primarily attributed to its sulfonyl chloride group, which is highly electrophilic and readily reacts with nucleophiles. This makes it an excellent reagent for the synthesis of sulfonamides, which are important intermediates in pharmaceutical and agrochemical industries. The dimethylsulfamoyl group also contributes to the overall reactivity by stabilizing intermediates formed during the reaction.

Recent research has highlighted the potential of 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride in various advanced applications. For instance, studies have shown that this compound can be used as a building block for the synthesis of novel antifungal agents. The unique combination of functional groups provides a platform for designing molecules with enhanced biological activity and selectivity.

In the field of materials science, 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride has been explored for its potential in developing new functional materials. Its ability to form stable sulfonamide linkages makes it suitable for creating polymers with tailored properties, such as improved thermal stability and mechanical strength. These materials have found applications in areas such as coatings, adhesives, and electronic devices.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. The nitro group can be reduced to an amino group, which is a common functional group in many bioactive molecules. This transformation opens up possibilities for synthesizing a wide range of compounds with diverse biological activities, including anti-inflammatory agents and anticancer drugs.

From an environmental perspective, the use of 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride requires careful consideration to ensure minimal environmental impact. Researchers are actively investigating green chemistry approaches to synthesize this compound using sustainable methods and solvents that are less harmful to the environment.

In conclusion, 4-(dimethylsulfamoyl)-2-nitrobenzene-1-sulfonyl chloride (CAS No. 1000932-58-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable reagent in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new uses and improvements in its synthesis, further solidifying its importance in these fields.